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An In-depth Technical Guide to the Physicochemical Properties of Zinc Histidine Dihydrate

Foreword: A Senior Application Scientist's
Perspective
Zinc, an essential trace element, is a critical cofactor for over 300 enzymes and 1,000

transcription factors, playing indispensable roles in cellular metabolism, immune function, and

protein and DNA synthesis.[1] However, the therapeutic efficacy of zinc supplementation is

often dictated by its bioavailability. This has led to the development of chelated forms, where

zinc is complexed with organic ligands to enhance its absorption and utilization. Among these,

zinc histidine dihydrate, a coordination complex of zinc with the essential amino acid L-

histidine, stands out.[1][2] Histidine's imidazole side chain has a high affinity for metal ions,

making it an exceptional chelating agent that facilitates efficient cellular delivery of zinc.[2][3]

This guide moves beyond a simple recitation of data. It is designed for the discerning

researcher and drug development professional, providing a deep dive into the core

physicochemical properties that govern the behavior, stability, and ultimate utility of zinc
histidine dihydrate. We will not only present the "what"—the empirical data—but also the
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"why"—the underlying structural and chemical principles—and the "how"—the robust analytical

methodologies required for its characterization. Understanding these properties is not merely

an academic exercise; it is the fundamental basis for rational formulation design, quality

control, and the successful translation of this compound into effective therapeutic applications.

[1][4]

Molecular and Crystalline Architecture: The
Foundation of Function
The bulk properties of any crystalline solid are a direct manifestation of its atomic-level

arrangement. For zinc histidine dihydrate, its structure is defined by the precise coordination

of zinc by histidine ligands and the integral role of water molecules, which are not mere

passengers but active participants in the crystal lattice.

Chemical Identity and Stoichiometry
The compound is a well-defined hydrate with a precise stoichiometry.

Property Value Source

Molecular Formula C₁₂H₂₀N₆O₆Zn PubChem[5]

Molecular Weight 409.7 g/mol PubChem[5]

Synonyms
Bis(L-histidinato)zinc(II)

dihydrate
PubChem[5]

Stoichiometry

One zinc(II) ion, two L-histidine

molecules, two water

molecules

IUCr Journals[6][7]

The Coordination Sphere and Crystal System
The definitive structure of di-(L-histidino)-zinc(II) dihydrate was elucidated by three-dimensional

X-ray methods.[6][7] This analysis revealed that the complex is not a simple salt but a

sophisticated coordination compound.
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The zinc atom is chelated by two L-histidine molecules.[6][7] The term "chelation" is key here; it

signifies a multidentate ligand binding to a central metal ion at two or more points. In this case,

each histidine molecule binds to the zinc atom through two specific nitrogen atoms: one from

the α-amino group and one from the imidazole ring, forming a stable six-membered chelate

ring.[6] This chelation is responsible for the high stability of the complex.[3]

The primary coordination geometry around the zinc ion is approximately tetrahedral, a common

and stable arrangement for Zn(II).[6][7] Furthermore, a carboxyl oxygen atom from each

histidine ligand approaches the zinc atom, creating a secondary coordination grouping that

further stabilizes the structure.[6]

The water molecules are crucial, participating in an intricate three-dimensional network of

hydrogen bonds that holds the entire crystal lattice together.[6][7] This hydrogen bonding

network is a critical determinant of the material's stability, solubility, and hygroscopicity.

Crystallographic
Parameter

Value Source

Crystal System Tetragonal IUCr Journals[6][7]

Space Group P4₁2₁2 IUCr Journals[6][7]

Unit Cell Dimensions a = b = 7.53 Å, c = 30.41 Å IUCr Journals[6][7]

Molecules per Unit Cell (Z) 4 IUCr Journals[7]

Calculated Density 1.57 g/cm³ IUCr Journals[7]

Primary Coordination
Zn-N (amino group), Zn-N

(imidazole ring)
IUCr Journals[6][7]

Zn-N Bond Lengths ~2.04 - 2.05 Å IUCr Journals[6]

Mandatory Visualization: Experimental Workflow for
Structural Elucidation
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Caption: Workflow for Single-Crystal X-ray Diffraction Analysis.
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Spectroscopic Characterization
Vibrational spectroscopy techniques like FTIR and Raman are indispensable, non-destructive

tools for confirming the molecular structure and coordination in zinc histidine dihydrate. They

provide a molecular "fingerprint" by probing the vibrational modes of chemical bonds.

Fourier-Transform Infrared (FTIR) Spectroscopy
In the formation of the zinc-histidine complex, the involvement of the amino, carboxyl, and

imidazole groups in coordination with the zinc ion leads to characteristic shifts in their

vibrational frequencies compared to free L-histidine.

Expertise & Causality: We don't just look for peaks; we look for shifts. The shift of the NH₂

stretching and bending vibrations, and the shift in the asymmetric and symmetric stretches of

the carboxylate group (COO⁻), provide direct evidence of their interaction with the zinc ion.

The imidazole ring vibrations also shift upon coordination. Furthermore, the presence of

broad absorption bands in the 3200-3500 cm⁻¹ region is characteristic of the O-H stretching

of the water molecules, confirming the hydrated nature of the complex.[8] A peak in the low-

frequency region (typically 400-500 cm⁻¹) can be assigned to the Zn-O vibration, further

confirming the complex formation.[9]
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Expected Vibrational Mode
Approximate Wavenumber
(cm⁻¹)

Significance

O-H Stretch (Water) 3200 - 3500 (broad)
Confirms presence of water of

hydration

N-H Stretch (Amino Group) 3100 - 3300
Shift upon coordination to

Zn(II)

C=O Stretch (Carboxylate) ~1600 - 1650 (asymmetric)
Shift indicates interaction with

Zn(II)

N-H Bend (Amino Group) ~1570
Shift upon coordination to

Zn(II)

C-N Stretch (Imidazole) ~1100

Position can indicate

protonation state and

coordination

Zn-O/Zn-N Vibrations 400 - 600
Direct evidence of metal-ligand

bond formation

Experimental Protocol: Attenuated Total Reflectance
(ATR)-FTIR Spectroscopy

Instrument Preparation: Ensure the ATR-FTIR spectrometer is purged and a background

spectrum is collected. The ATR crystal (typically diamond or germanium) must be

meticulously cleaned with an appropriate solvent (e.g., isopropanol) and dried.

Sample Application: Place a small amount (a few milligrams) of the dry zinc histidine
dihydrate powder directly onto the ATR crystal.

Pressure Application: Use the instrument's pressure clamp to ensure firm, uniform contact

between the sample and the crystal. Consistent pressure is crucial for reproducibility.

Data Acquisition: Collect the spectrum, typically by co-adding 16 to 32 scans over a range of

4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.
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Data Processing: The collected spectrum is automatically ratioed against the background

spectrum to produce the final absorbance spectrum.

Thermal Properties and Stability
Thermal analysis techniques, primarily Thermogravimetric Analysis (TGA) and Differential

Scanning Calorimetry (DSC), are critical for determining the thermal stability, dehydration, and

decomposition profile of zinc histidine dihydrate.[10] This information is vital for defining

storage conditions, manufacturing processes (e.g., drying), and shelf-life.

Trustworthiness & Self-Validation: A robust thermal analysis experiment relies on precise

calibration. The TGA balance is calibrated with standard weights, and the temperature is

calibrated using materials with known melting points (e.g., indium, zinc). The DSC heat flow

and temperature are similarly calibrated. Running a baseline without a sample is also

essential to ensure a flat response.

Expected Thermal Events
A TGA/DSC analysis of zinc histidine dihydrate is expected to reveal a multi-stage

decomposition process, typical for hydrated coordination compounds.[11]

Dehydration: The first event, occurring at lower temperatures, will be an endothermic

process corresponding to the loss of the two water molecules. The TGA will show a weight

loss corresponding to the mass of two moles of water per mole of the complex (~8.8% of the

total mass).

Decomposition: At higher temperatures, the now-anhydrous zinc histidine complex will

undergo thermal decomposition. This is a more complex, often multi-step process involving

the breakdown of the histidine ligands, likely resulting in the final formation of zinc oxide

(ZnO) as the stable inorganic residue.

Mandatory Visualization: Interpreting Thermal Analysis
Data
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Instrument Output Data Interpretation Physicochemical Event

TGA/DSC Instrument
(Heats sample at controlled rate)

TGA Curve
(Weight % vs. Temp)

DSC Curve
(Heat Flow vs. Temp)

Step 1: Weight Loss (~100-150°C)
Corresponds to Endotherm 1

Step 2: Further Weight Loss (>250°C)
Corresponds to complex Exotherms

Loss of 2 H₂O molecules
(Dehydration)

Ligand Breakdown
Final Residue: ZnO

Click to download full resolution via product page

Caption: Logical workflow from thermal analysis experiment to data interpretation.

Solubility Profile
The solubility of a drug substance is a cornerstone property influencing its dissolution rate and

bioavailability. The complexation of zinc with histidine is specifically designed to leverage the

biochemical properties of both components to improve zinc's efficacy.[1]

Expertise & Causality: The solubility of zinc histidine dihydrate is not just a simple physical

parameter; it is a result of complex chemical equilibria. The presence of the histidine ligand,

with its ionizable amino, carboxyl, and imidazole groups, means that solubility is expected to

be highly pH-dependent.[3][12] Furthermore, studies have shown that transition metal ions

like Zn²⁺ can significantly enhance the water affinity and solubility of histidine itself through

strong cation-π interactions with the imidazole ring.[13] This intrinsic property of the complex

is a key reason for its enhanced bioavailability compared to inorganic zinc salts.[2][14]

Experimental Protocol: Equilibrium Shake-Flask
Solubility
This method determines the thermodynamic equilibrium solubility of a compound in a given

solvent system.

System Preparation: Prepare a series of buffered aqueous solutions at various

physiologically relevant pH values (e.g., pH 2.0, 4.5, 6.8, 7.4).
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Sample Addition: Add an excess amount of zinc histidine dihydrate to a known volume of

each buffer in a sealed, inert container (e.g., glass vial). "Excess" is critical to ensure a

saturated solution with undissolved solid remaining.

Equilibration: Agitate the vials at a constant, controlled temperature (e.g., 25°C or 37°C) for a

predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached. The time required

should be determined experimentally by sampling at various time points until the

concentration plateaus.

Phase Separation: After equilibration, allow the vials to stand undisturbed for the solid to

settle. Alternatively, centrifuge the samples to separate the solid phase from the saturated

supernatant.

Sampling and Analysis: Carefully withdraw an aliquot of the clear supernatant. Filter it

through a low-binding filter (e.g., 0.22 µm PVDF) to remove any remaining particulates.

Quantification: Dilute the filtered supernatant as necessary and analyze the concentration of

zinc using a validated analytical method, such as Atomic Absorption Spectrometry (AAS) or

Inductively Coupled Plasma-Mass Spectrometry (ICP-MS).[15][16]

Quantitative Analysis of Zinc Content
Accurate and precise quantification of the active metal ion is a fundamental requirement for

quality control and dosage formulation. Several well-established instrumental methods are

available for determining the zinc content in zinc histidine dihydrate.[15]
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Analytical Method Principle Advantages Disadvantages

Atomic Absorption

Spectrometry (AAS)

Measures the

absorption of light by

free zinc atoms in a

flame or graphite

furnace.[16]

Cost-effective, robust,

widely available.[17]

Susceptible to

chemical and spectral

interferences.[17]

Inductively Coupled

Plasma-Mass

Spectrometry (ICP-

MS)

Ionizes the sample in

an argon plasma and

separates ions based

on their mass-to-

charge ratio.

Extremely high

sensitivity, low

detection limits,

suitable for trace

analysis.[16]

Higher equipment and

operational cost.

Complexometric

Titration

Titration of the zinc ion

with a chelating agent

(e.g., EDTA) in the

presence of a

colorimetric indicator.

Inexpensive, requires

basic laboratory

equipment.

Lower sensitivity,

requires larger sample

size, potential for

matrix interference.

X-Ray Fluorescence

(XRF) Spectroscopy

Measures the

fluorescent X-rays

emitted from a sample

excited by a primary

X-ray source.

Non-destructive,

requires minimal

sample preparation.

[18]

Matrix effects can

influence accuracy.

[18]

Experimental Protocol: Zinc Quantification by Flame
AAS

Standard Preparation: Prepare a series of zinc standard solutions of known concentrations

(e.g., 0.1, 0.5, 1.0, 2.0 ppm) from a certified zinc standard stock solution. These standards

should be matrix-matched with the sample diluent (e.g., 1% nitric acid).

Sample Preparation: Accurately weigh a quantity of zinc histidine dihydrate and dissolve it

in a suitable acidic solution (e.g., 1% nitric acid) in a volumetric flask. This acid digestion step

is crucial to break down the organic complex and liberate the zinc ions.[17]
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Instrument Setup: Install a zinc hollow cathode lamp in the AAS instrument. Set the

wavelength to the primary absorption line for zinc (213.9 nm). Optimize the instrument

parameters (e.g., lamp current, slit width, gas flow rates).

Calibration: Aspirate the blank (1% nitric acid) to zero the instrument. Then, aspirate the

prepared zinc standards in order of increasing concentration to generate a calibration curve

(Absorbance vs. Concentration). The curve should have a correlation coefficient (r²) > 0.995.

Sample Analysis: Aspirate the prepared sample solution and record its absorbance. Ensure

the absorbance falls within the linear range of the calibration curve; dilute if necessary.

Calculation: Determine the concentration of zinc in the sample solution from the calibration

curve and calculate the percentage of zinc in the original solid material based on the initial

weight and dilution factor.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
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